
Part 1: Identification & Risk Assessment

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: CHM-1-P-Na

CAS No.: 1207854-61-2

Cat. No.: B606655 Get Quote

CHM-1-P-Na is the monosodium phosphate salt of 2-(2-fluorophenyl)-6,7-

methylenedioxyquinolin-4-one (CHM-1).[1][2][3] It is a hydrophilic prodrug designed to improve

the solubility of the potent antitumor agent CHM-1, which targets microtubule polymerization

and induces apoptosis in cancer cells.

CRITICAL SAFETY WARNING: Do NOT confuse CHM-1-P-Na with Sodium Phosphide (Na₃P).

CHM-1-P-Na: Antineoplastic drug (Cytotoxic/Genotoxic Hazard).

Na₃P: Inorganic pyrophoric solid (Fire/Explosion Hazard).

Action: Verify the CAS number and chemical structure on the container before handling. This

guide applies strictly to the antineoplastic agent.
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Property Classification Implications for Disposal

Pharmacological Class Antimitotic / Antineoplastic
Treat as Hazardous Drug (HD)

per USP <800> guidelines.

Toxicity Cytotoxic, Genotoxic
Trace Chemotherapy Waste

(RCRA Empty) vs. Bulk Waste.

Physical State
Solid (Powder) or Aqueous

Solution

High solubility increases risk of

rapid environmental spread if

spilled.

Reactivity Stable under normal conditions

Compatible with standard high-

heat incineration; incompatible

with strong oxidizers.

Part 2: Personal Protective Equipment (PPE)
To handle CHM-1-P-Na waste, you must create a barrier against inhalation and dermal

absorption.

Respiratory: N95 respirator (minimum) for solid waste handling; PAPR or N95 + Face Shield

for spill cleanup.

Dermal: Double-gloving is mandatory.

Inner Glove: Nitrile (minimum 4 mil).

Outer Glove: Nitrile or Neoprene (extended cuff).

Body: Disposable chemotherapy-resistant gown (polyethylene-coated polypropylene) with

closed front and long sleeves.

Eye: Chemical splash goggles (safety glasses are insufficient for liquid waste pouring).

Part 3: Disposal Workflows & Protocols
Segregation Logic
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Proper disposal depends on the concentration and volume of the waste. Do not mix CHM-1-P-
Na with general solvent waste or biohazard waste unless specifically authorized.
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Figure 1: Decision matrix for segregating CHM-1-P-Na waste streams.

Protocol: Solid Waste (Powder & Bulk)
Applicability: Unused stock, expired powder, highly contaminated weighing boats, and spill

cleanup materials.

Containment: Place waste directly into a sealable, leak-proof plastic bag (minimum 2 mil

thickness).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b606655?utm_src=pdf-body
https://www.benchchem.com/product/b606655?utm_src=pdf-body
https://www.benchchem.com/product/b606655?utm_src=pdf-body-img
https://www.benchchem.com/product/b606655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Apply a "Cytotoxic/Chemotherapy Waste" label.

Secondary Containment: Transfer the sealed bag into a designated Black (RCRA

Hazardous) or Yellow (Chemotherapy) waste bin depending on your facility's specific color

coding for incineration.

Note: Do not use Red Biohazard bags (autoclave) for bulk drugs; autoclaving does not

destroy the chemical structure of quinolones.

Disposal Method:High-Temperature Incineration (>1000°C) is the only validated method to

break down the quinolone ring structure completely.

Protocol: Liquid Waste (Aqueous Solutions)
Applicability: Cell culture media containing CHM-1-P-Na, unused stock solutions.

Never Sink Dispose: Strict prohibition on pouring down drains.

Collection: Collect in a High-Density Polyethylene (HDPE) or glass carboy.

Labeling: Label as "Aqueous Waste - Contains Cytotoxic Drug (CHM-1-P-Na)."

Neutralization (Optional/Pre-treatment):

While incineration is preferred, if on-site inactivation is required by local EHS:

Add 5% Sodium Hypochlorite (Bleach) to the solution to achieve a final concentration of

~10% bleach. Allow to sit for 24 hours.

Mechanism:[3][4][5][6] Oxidative cleavage of the methylenedioxy ring and quinolone core.

Warning: This reduces toxicity but does not eliminate it. The resulting mixture must still be

treated as chemical waste.[7]

Protocol: Empty Containers (Trace Waste)
Applicability: Vials, tubes, or pipettes with <3% residual volume.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606655?utm_src=pdf-body
https://www.benchchem.com/product/b606655?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/jm901292j
https://www.queensu.ca/risk/sites/rsswww/files/uploaded_files/EHS/Chemical%20Safety/SOP-CHEM-01%20(hazardous%20Waste%20Disposal%20August%202022_0.pdf
https://m.youtube.com/watch?v=Tziaqd54q6I
https://www.youtube.com/watch?v=73OrxTT9VB0
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Definition: RCRA "Empty" status requires the container to be emptied as much as physically

possible.

Disposal: Place in Yellow Chemotherapy Waste bins.

Glassware: If washing glassware, the first rinse must be collected as Hazardous Liquid

Waste (see 3.3). Subsequent rinses can be sewered if permitted by local wastewater

permits.

Part 4: Emergency Spill Response
Scenario: A 50mg vial of CHM-1-P-Na powder drops and shatters.

Isolate: Evacuate the immediate area (10 ft radius). Post "Do Not Enter" signage.

PPE Up: Don double gloves, N95 mask, gown, and goggles.

Contain (Powder):

Cover the powder gently with damp absorbent pads (dampened with water or proprietary

chemo-spill solvent) to prevent dust generation.

Do NOT use a dry brush or broom (aerosolization risk).

Clean:

Scoop up the damp pads and glass shards using a disposable scoop/dustpan.

Place immediately into a heavy-duty plastic bag.

Clean the surface 3 times:

1. Detergent/Water: To remove physical residue.

2. 0.5% Sodium Hypochlorite (Bleach): To degrade trace residues.

3. Sodium Thiosulfate: To neutralize the bleach (prevents corrosion).
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Dispose: All cleanup materials (scoops, pads, PPE) go into the Bulk Chemotherapy Waste

bin for incineration.

Part 5: Data Summary & References
Physical & Chemical Properties Relevant to Disposal

Parameter Data Source

Solubility Highly Soluble (Water/PBS) [1]

Stability
Stable in aqueous solution (pH

7.4) for >24h
[1]

Molecular Formula
C₁₆H₉FNO₄·Na₂PO₄ (Prodrug

form)
[1]

Decomposition
Thermal decomposition

releases NOₓ, POₓ, F⁻
[2]

References
Synthesis and Preclinical Evaluations of CHM-1-P-Na. Title: Synthesis and Preclinical

Evaluations of 2-(2-fluorophenyl)-6,7-methylenedioxyquinolin-4-one Monosodium Phosphate

(CHM-1-P-Na) as a Potent Antitumor Agent.[1][2][3] Source: Journal of Medicinal Chemistry

(via PubMed/ACS). URL:[Link] (Search Term: CHM-1-P-Na)

EPA RCRA Hazardous Waste Management. Source: U.S. Environmental Protection Agency.

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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